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Compound of Interest

Compound Name: 2-Bromo-6-methoxypyrazine

Cat. No.: B1281960 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Bromo-6-methoxypyrazine

Disclaimer: A comprehensive Safety Data Sheet (SDS) with detailed toxicological data for 2-
Bromo-6-methoxypyrazine is not readily available. The following guide has been compiled

using information from safety data sheets of structurally similar compounds, including other

substituted pyrazines and pyridines. The recommendations provided should be considered a

precautionary baseline. A thorough risk assessment should be conducted by qualified

personnel before handling this chemical.

Chemical and Physical Properties
This section outlines the known physical and chemical properties of 2-Bromo-6-
methoxypyrazine. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Reference

CAS Number 91678-76-1 [1]

Molecular Formula C₅H₅BrN₂O [1]

Molecular Weight 189.01 g/mol [1]

Appearance
Off-white powder to low

melting solid
[1]

Purity ≥ 98% (HPLC) [1]

Storage Temperature 0 - 8 °C [1]

Flash Point
104 °C / 219.2 °F (Data for 2-

Bromo-6-methoxypyridine)
[2]

Specific Gravity
1.53 (Data for 2-Bromo-6-

methoxypyridine)
[2]

Hazard Identification and Classification
Based on data from structurally analogous compounds, 2-Bromo-6-methoxypyrazine should

be handled as a hazardous substance. The anticipated GHS classification is summarized

below.
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Hazard Class Hazard Category Hazard Statement
Basis (Structurally
Similar
Compounds)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[2]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2][3]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[2][3]

GHS Pictogram:

alt text

Signal Word: Warning[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure.[5]
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Body Part Recommended Protection Specifications/Standards

Eyes/Face
Tightly fitting safety goggles or

a face shield.[6][7]

Conforming to EU Standard

EN166 or US NIOSH

approved.[5][7]

Hands

Chemical-resistant,

impermeable gloves (e.g.,

Nitrile rubber, Neoprene).[6]

Gloves must be inspected prior

to use.[7]

In accordance with EU

Directive 89/686/EEC and the

standard EN 374.[7]

Body
Chemical-resistant lab coat,

coveralls, or apron.[6][8]

Wear appropriate protective

clothing to prevent skin

exposure.[2]

Respiratory

Use only in a well-ventilated

area, preferably a chemical

fume hood.[6] If ventilation is

inadequate, a NIOSH-

approved respirator is

required.[6][7]

For small-scale laboratory use,

a half mask with an organic

vapor filter (Type A) may be

suitable.[2]

Experimental Protocols: Safe Handling and Storage
Adherence to these protocols is vital for ensuring a safe working environment.

Handling Procedures
All handling of 2-Bromo-6-methoxypyrazine, including weighing and transferring, must be

conducted in a certified chemical fume hood to minimize inhalation exposure.[6][9]

Avoid the formation of dust and aerosols.[4][7]

Use non-sparking tools to prevent ignition.[7][9]

Ground all equipment when transferring the substance to prevent static discharge.[9]

Avoid contact with skin, eyes, and clothing.[4][9]
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Do not eat, drink, or smoke in areas where this chemical is handled or stored.[4][6]

Wash hands thoroughly with soap and water after handling.[4][6]

Remove and wash contaminated clothing before reuse.[6]

Storage Conditions
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3][4][6]

The recommended storage temperature is between 0 °C and 8 °C.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[6][7]

Store away from incompatible materials such as strong oxidizing agents.[4][9]

Emergency and First Aid Procedures
Immediate and appropriate action is crucial in case of accidental exposure.
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Exposure Route First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[2]

Remove contact lenses if present and easy to

do.[2] Seek immediate medical attention.[2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing.[2][7] Seek immediate

medical attention.[2]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[2][10] If

not breathing, give artificial respiration.[2] Do not

use mouth-to-mouth resuscitation.[7] Seek

immediate medical attention.[2]

Ingestion

Rinse mouth with water.[7][10] Do NOT induce

vomiting.[7] Never give anything by mouth to an

unconscious person.[7] Call a POISON

CENTER or doctor/physician immediately.[2][7]

Spill and Leak Procedures
Small Spills: Absorb the spill with a non-combustible, inert material such as sand,

vermiculite, or earth.[6] Collect the material into a suitable, closed container for disposal.[7]

[11]

Large Spills: Evacuate non-essential personnel from the area.[6][7] Ensure adequate

ventilation.[6] Prevent the spill from entering drains or waterways.[7][11] Contain and collect

the material using spark-proof tools.[7]

Wear appropriate PPE, including respiratory protection, during cleanup.[7][11]

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[9] Contact a licensed professional waste disposal service to dispose of this
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material.[9] Contaminated packaging should be treated as hazardous waste.[5]

Visualized Workflows and Hazard Mappings
Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Bromo-6-
methoxypyrazine, from receipt to disposal.

Safe Handling Workflow for 2-Bromo-6-methoxypyrazine
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Caption: Safe handling workflow for 2-Bromo-6-methoxypyrazine.

Hazard Profile
This diagram outlines the primary health hazards associated with 2-Bromo-6-
methoxypyrazine based on data from analogous compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Safe_Handling_of_2_Bromo_6_methylisonicotinaldehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.benchchem.com/product/b1281960?utm_src=pdf-body
https://www.benchchem.com/product/b1281960?utm_src=pdf-body
https://www.benchchem.com/product/b1281960?utm_src=pdf-body-img
https://www.benchchem.com/product/b1281960?utm_src=pdf-body
https://www.benchchem.com/product/b1281960?utm_src=pdf-body
https://www.benchchem.com/product/b1281960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Health Hazards of 2-Bromo-6-methoxypyrazine

Primary Hazards

2-Bromo-6-methoxypyrazine

Acute Toxicity
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Caption: Potential health hazards of 2-Bromo-6-methoxypyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and handling precautions for 2-Bromo-6-
methoxypyrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281960#safety-and-handling-precautions-for-2-
bromo-6-methoxypyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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